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Compound of Interest

Compound Name:
2-(Methylsulfonamido)benzoic

Acid

Cat. No.: B063336 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(Methylsulfonamido)benzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
(Methylsulfonamido)benzoic Acid (CAS No. 162787-61-3), a compound of interest in

chemical research and drug development. Due to the limited availability of extensive

toxicological data for this specific molecule, this document combines available data with

established best practices for handling similar chemical entities.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(Methylsulfonamido)benzoic
Acid is presented in Table 1. This information is crucial for the safe storage, handling, and use

of the compound in a laboratory setting.

Table 1: Physical and Chemical Properties of 2-(Methylsulfonamido)benzoic Acid
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Property Value

Molecular Formula C₈H₉NO₄S[1]

Molecular Weight 215.23 g/mol [1]

CAS Number 162787-61-3[1]

Appearance White to light yellow or light green powder

Melting Point 187-189 °C[1]

Boiling Point 397.6°C at 760 mmHg[1]

Density 1.51 g/cm³[1]

Vapor Pressure 4.9E-07 mmHg at 25°C[1]

Flash Point 194.3°C[1]

pKa 3.17±0.36 (Predicted)[1]

LogP 1.91010[1]

Storage Temperature 2-8°C[1]

Hazard Identification and Safety Precautions
While a complete GHS classification is not uniformly available, existing data suggests that 2-
(Methylsulfonamido)benzoic Acid should be handled as a potentially hazardous substance.

The hazard code "Xi" indicates it may be an irritant.[1]

General safety precautions include:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b063336?utm_src=pdf-body
https://www.benchchem.com/product/b063336?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1355295
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1355295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear suitable chemical-resistant gloves. Gloves must be inspected prior

to use.[2]

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[2]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

laboratory areas.[2]

First Aid Measures
In the event of exposure, follow these first aid protocols:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Handling and Storage
Proper handling and storage are essential to maintain the integrity of 2-
(Methylsulfonamido)benzoic Acid and ensure the safety of laboratory personnel.

Handling: Avoid creating dust.[3] Use spark-proof tools and explosion-proof equipment where

necessary.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Recommended storage is at 2-8°C.[1]
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Accidental Release and Disposal
Accidental Release: In case of a spill, wear appropriate PPE. Prevent further leakage or

spillage if safe to do so. Avoid dust formation. Sweep up the material and place it in a

suitable, closed container for disposal.[2][3] Do not let the chemical enter drains.[2]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Discharge into the environment must be avoided.[2]

Experimental Protocols
Specific experimental safety data for 2-(Methylsulfonamido)benzoic Acid is not readily

available. Therefore, it is recommended to follow standard protocols for assessing the potential

hazards of a new chemical compound. An example of a general workflow for assessing skin

irritation is provided below.

General Protocol for In Vitro Skin Irritation Testing (Based on OECD Test Guideline 439):

Test System: Utilize a reconstituted human epidermis (RhE) model.

Preparation: Prepare the test chemical at appropriate concentrations.

Application: Apply the test chemical to the surface of the RhE tissue.

Incubation: Incubate for a specified period (e.g., 60 minutes).

Rinsing: Thoroughly rinse the test chemical from the tissue surface.

Post-Incubation: Incubate the tissue for a further period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Viability Assessment: Determine cell viability using a quantitative assay, such as the MTT

assay.

Data Analysis: Classify the chemical's irritation potential based on the reduction in cell

viability compared to negative controls.

Visualizations
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The following diagrams illustrate key logical workflows for safety and experimentation.
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Chemical Receipt and Storage

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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